Cas no 127105-49-1 (1H-Tetrazole-5-butanoicacid, a-amino-, methyl ester, (aS)- (9CI))

• Product Name: 1H-Tetrazole-5-butanoicacid, a-amino-, methyl ester, (aS)- (9CI)
• CAS No: 127105-49-1
• MF: C₆H₁₁N₅O₂
• MW: 185.183840036392
• CID: 103244
• PubChem ID: 19066370
• Update Time: 2025-07-29

1H-Tetrazole-5-butanoicacid, a-amino-, methyl ester, (aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole-5-butanoicacid, a-amino-, methyl ester, (aS)- (9CI)
• METHYL (S)-2-AMINO-4-(1H-TETRAZOL-5-YL)BUTYRATE
• methyl 2-amino-4-(2H-tetrazol-5-yl)butanoate
• DTXSID40597762
• SCHEMBL8619805
• methyl 2-amino-4-(1H-1,2,3,4-tetrazol-5-yl)butanoate
• 1378269-31-8
• 127105-49-1
• EN300-6512234

• Inchi： 1S/C6H11N5O2/c1-13-6(12)4(7)2-3-5-8-10-11-9-5/h4H,2-3,7H2,1H3,(H,8,9,10,11)
• InChI Key： OXQBUBWERGUDCQ-UHFFFAOYSA-N
• SMILES： O(C)C(C(CCC1N=NNN=1)N)=O

Computed Properties

• Exact Mass: 184.0836
• Monoisotopic Mass: 185.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 103.88

Additional information on 1H-Tetrazole-5-butanoicacid, a-amino-, methyl ester, (aS)- (9CI)

Introduction to 1H-Tetrazole-5-butanoic acid, α-amino-, methyl ester, (αS)- (9CI) (CAS No. 127105-49-1)

1H-Tetrazole-5-butanoic acid, α-amino-, methyl ester, (αS)- (9CI), with the CAS number 127105-49-1, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1H-Tetrazole-5-butanoic acid, α-amino-, methyl ester, (αS)- (9CI) consists of a tetrazole ring linked to a butanoic acid moiety via an α-amino group, with the methyl ester functionality at the carboxylic acid position. The presence of the chiral center at the α-position imparts enantiomeric specificity to the molecule, which is crucial for its biological activity and pharmacological properties.

Recent studies have highlighted the importance of tetrazole-containing compounds in drug design due to their ability to mimic carboxylic acids and form hydrogen bonds with target proteins. The tetrazole moiety in 1H-Tetrazole-5-butanoic acid, α-amino-, methyl ester, (αS)- (9CI) can serve as a bioisostere for carboxylic acids, enhancing the binding affinity and selectivity of the compound towards its target. This property makes it particularly useful in the development of inhibitors for various enzymes and receptors.

In the context of medicinal chemistry, 1H-Tetrazole-5-butanoic acid, α-amino-, methyl ester, (αS)- (9CI) has been investigated for its potential as an inhibitor of angiotensin-converting enzyme (ACE). ACE inhibitors are widely used in the treatment of hypertension and heart failure due to their ability to lower blood pressure by inhibiting the conversion of angiotensin I to angiotensin II. The chiral nature of this compound allows for the synthesis of enantiomerically pure forms, which can exhibit enhanced potency and reduced side effects compared to racemic mixtures.

Beyond its application as an ACE inhibitor, 1H-Tetrazole-5-butanoic acid, α-amino-, methyl ester, (αS)- (9CI) has also shown promise in other therapeutic areas. For instance, it has been studied for its anti-inflammatory properties and potential use in treating inflammatory diseases such as rheumatoid arthritis. The anti-inflammatory effects are attributed to its ability to modulate cytokine production and inhibit key enzymes involved in inflammatory pathways.

The synthesis of 1H-Tetrazole-5-butanoic acid, α-amino-, methyl ester, (αS)- (9CI) typically involves a multi-step process that includes the formation of the tetrazole ring and subsequent functionalization steps to introduce the amino and carboxylic acid moieties. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, facilitating its use in large-scale pharmaceutical research and development.

In addition to its therapeutic potential, 1H-Tetrazole-5-butanoic acid, α-amino-, methyl ester, (αS)- (9CI) has also been explored as a building block for the synthesis of more complex molecules. Its versatile reactivity allows it to be incorporated into a wide range of molecular scaffolds, making it a valuable intermediate in combinatorial chemistry and high-throughput screening efforts.

The biological evaluation of 1H-Tetrazole-5-butanoic acid, α-amino-, methyl ester, (αS)- (9CI) has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit key enzymes involved in various disease pathways, such as kinases and proteases. These findings have been corroborated by in vivo studies that have shown promising results in animal models of hypertension and inflammation.

To further understand the pharmacokinetic properties of 1H-Tetrazole-5-butanoic acid, α-amino-, methyl ester, (αS)- (9CI), extensive studies have been conducted on its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have provided valuable insights into its bioavailability and metabolic stability, which are critical factors for optimizing its therapeutic efficacy.

In conclusion, 1H-Tetrazole-5-butanoic acid, α-amino-, methyl ester, (αS)- (9CI) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in the field.